Cas no 878769-10-9 (Sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate)

Sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate is a nitrosonaphthol sulfonate derivative with applications in analytical chemistry and organic synthesis. Its structure features a reactive nitroso group adjacent to a hydroxyl group, making it useful as a chelating agent, particularly for metal ion detection and spectrophotometric analysis. The sulfonate moiety enhances water solubility, facilitating its use in aqueous systems. This compound is valued for its selectivity in forming colored complexes with transition metals, aiding in quantitative determinations. Its stability under controlled conditions and consistent reactivity make it a reliable reagent for laboratory and industrial processes requiring precise metal ion analysis.

Sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate structure

878769-10-9 structure

Product Name:Sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate

CAS No:878769-10-9

MF:C₁₀H₆NNaO₅S

MW:275.213112354279

CID:4718182

Update Time:2025-06-07

Sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

- sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate
- Sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate
- Inchi： 1S/C10H7NO5S.Na/c12-10-7-4-2-1-3-6(7)9(17(14,15)16)5-8(10)11-13;/h1-5,12H,(H,14,15,16);/q;+1/p-1
- InChI Key： SNESUOYASXBWCW-UHFFFAOYSA-M
- SMILES： S(C1C=C(C(=C2C=CC=CC=12)O)N=O)(=O)(=O)[O-].[Na+]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 396
Topological Polar Surface Area: 115

Sodium 4-hydroxy-3-nitrosonaphthalene-1-sulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A810500-250mg	Sodium 4-Hydroxy-3-Nitrosonaphthalene-1-Sulfonate	878769-10-9	250mg	$ 50.00	2022-06-07
TRC	A810500-500mg	Sodium 4-Hydroxy-3-Nitrosonaphthalene-1-Sulfonate	878769-10-9	500mg	$ 70.00	2022-06-07
TRC	A810500-2.5g	Sodium 4-Hydroxy-3-Nitrosonaphthalene-1-Sulfonate	878769-10-9	2.5g	$ 275.00	2022-06-07